Cas no 10557-24-1 (1-(4-Fluorophenyl)propane-1,2-dione)

• Product Name: 1-(4-Fluorophenyl)propane-1,2-dione
• CAS No: 10557-24-1
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD08448037
• CID: 1156539
• PubChem ID: 13585595
• Update Time: 2025-11-02

1-(4-Fluorophenyl)propane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(4-fluorophenyl)-
• 1-(4-FLUORO-PHENYL)-PROPANE-1,2-DIONE
• G69954
• NS-01331
• 10557-24-1
• MFCD08448037
• AKOS006288188
• 1-(4-Fluorophenyl)propane-1,2-dione
• SCHEMBL6074821

• MDL： MFCD08448037
• Inchi： 1S/C9H7FO2/c1-6(11)9(12)7-2-4-8(10)5-3-7/h2-5H,1H3
• InChI Key： SUYYALHDOSIMTI-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(C)=O)=O)=CC=1

Computed Properties

• Exact Mass: 166.04301
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Fluorophenyl)propane-1,2-dione

1-(4-Fluorophenyl)propane-1,2-dione (CAS No. 10557-24-1): A Comprehensive Overview

1-(4-Fluorophenyl)propane-1,2-dione (CAS No. 10557-24-1) is a fluorinated organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring a fluorophenyl group and a dione moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and functional material development.

The compound's IUPAC name, 1-(4-Fluorophenyl)propane-1,2-dione, highlights its molecular architecture, which includes a fluorine atom attached to a phenyl ring and a 1,2-diketone functional group. This combination of features contributes to its reactivity and utility in various chemical transformations. In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance in pharmaceutical applications.

One of the most searched questions related to 1-(4-Fluorophenyl)propane-1,2-dione is its role in medicinal chemistry. Studies suggest that fluorinated compounds like this one can improve the pharmacokinetic properties of drugs, making them more effective and longer-lasting. Additionally, the CAS No. 10557-24-1 is frequently queried in databases for its physicochemical properties, such as melting point, solubility, and spectral data, which are critical for laboratory and industrial use.

Another trending topic tied to this compound is its application in green chemistry. With growing environmental concerns, researchers are exploring sustainable synthesis methods for fluorinated diketones. 1-(4-Fluorophenyl)propane-1,2-dione is often discussed in the context of catalytic processes and solvent-free reactions, aligning with the global push for eco-friendly chemical production.

From a commercial perspective, 1-(4-Fluorophenyl)propane-1,2-dione is valued for its role in producing high-performance materials. Its incorporation into polymers and coatings can enhance thermal stability and chemical resistance, making it a sought-after ingredient in advanced material science. Companies specializing in specialty chemicals often list this compound in their portfolios, catering to industries ranging from electronics to automotive.

In summary, 1-(4-Fluorophenyl)propane-1,2-dione (CAS No. 10557-24-1) is a multifaceted compound with broad applications and growing relevance in modern chemistry. Its unique properties and adaptability to emerging trends, such as green synthesis and drug development, ensure its continued importance in scientific and industrial fields.